![molecular formula C14H12ClN3S B12020794 3-Chlorobenzaldehyde N-phenylthiosemicarbazone CAS No. 76572-67-3](/img/structure/B12020794.png)
3-Chlorobenzaldehyde N-phenylthiosemicarbazone
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Overview
Description
3-Chlorobenzaldehyde N-phenylthiosemicarbazone is an organic compound with the molecular formula C14H12ClN3S . It is a derivative of benzaldehyde and thiosemicarbazone, characterized by the presence of a chlorine atom on the benzaldehyde ring and a phenyl group attached to the thiosemicarbazone moiety .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Chlorobenzaldehyde N-phenylthiosemicarbazone typically involves the reaction of 3-chlorobenzaldehyde with N-phenylthiosemicarbazide . The reaction is usually carried out in the presence of glacial acetic acid as a catalyst, under reflux conditions . The product is then purified through recrystallization from an appropriate solvent, such as ethanol .
Industrial Production Methods
This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
3-Chlorobenzaldehyde N-phenylthiosemicarbazone can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the thiosemicarbazone moiety to thiosemicarbazide.
Substitution: The chlorine atom on the benzaldehyde ring can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophilic substitution reactions often require a base, such as sodium hydroxide, to facilitate the reaction.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Thiosemicarbazide derivatives.
Substitution: Various substituted benzaldehyde derivatives.
Scientific Research Applications
Mechanism of Action
The mechanism of action of 3-Chlorobenzaldehyde N-phenylthiosemicarbazone involves its interaction with molecular targets such as enzymes and proteins . For instance, it has been shown to inhibit the activity of lysosomal cysteine protease, cathepsin B, by binding to its active site and preventing substrate access . This inhibition can lead to the disruption of cellular processes, making it a potential candidate for anticancer therapy .
Comparison with Similar Compounds
Similar Compounds
- Benzaldehyde 4-phenyl-3-thiosemicarbazone
- o-Chlorobenzaldehyde 4-phenyl-3-thiosemicarbazone
- o-Methoxybenzaldehyde 4-phenyl-3-thiosemicarbazone
- p-Methoxybenzaldehyde 4-phenyl-3-thiosemicarbazone
Uniqueness
3-Chlorobenzaldehyde N-phenylthiosemicarbazone is unique due to the presence of the chlorine atom on the benzaldehyde ring, which can influence its reactivity and biological activity . This structural feature can enhance its ability to form metal complexes and improve its antimicrobial and anticancer properties compared to other thiosemicarbazone derivatives .
Properties
CAS No. |
76572-67-3 |
---|---|
Molecular Formula |
C14H12ClN3S |
Molecular Weight |
289.8 g/mol |
IUPAC Name |
1-[(E)-(3-chlorophenyl)methylideneamino]-3-phenylthiourea |
InChI |
InChI=1S/C14H12ClN3S/c15-12-6-4-5-11(9-12)10-16-18-14(19)17-13-7-2-1-3-8-13/h1-10H,(H2,17,18,19)/b16-10+ |
InChI Key |
RJZBNHSZKMBFMF-MHWRWJLKSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)NC(=S)N/N=C/C2=CC(=CC=C2)Cl |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NN=CC2=CC(=CC=C2)Cl |
Origin of Product |
United States |
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